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Compound of Interest

Compound Name: DMPO

Cat. No.: B042738 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory chemicals, including 5,5-dimethyl-1-pyrroline N-oxide (DMPO), is a

critical component of laboratory safety and environmental responsibility. While DMPO is not

classified as a hazardous substance under the Globally Harmonized System (GHS), it requires

a structured disposal protocol to minimize environmental impact and ensure a safe laboratory

environment.[1][2] Adherence to these procedures is essential for maintaining regulatory

compliance and upholding the principles of green chemistry.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle DMPO in a

well-ventilated area to avoid inhalation of any potential vapors. In case of a spill, absorb the

material with an inert substance such as sand or earth and collect it for proper disposal.[3] Do

not allow DMPO to enter drains or waterways.[4][5]

DMPO Chemical and Safety Data Summary
The following table summarizes key quantitative data for DMPO, providing a quick reference for

its physical and chemical properties.
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Property Value

Molecular Formula C₆H₁₁NO

Molecular Weight 113.16 g/mol

Appearance Pale yellow solid or oil

Melting Point 25-29 °C

Boiling Point 75 °C at 0.4 mmHg

Density 1.015 g/mL at 25 °C

Solubility Soluble in water, DMSO, and ethanol

Data sourced from various chemical suppliers and databases.[6]

Step-by-Step Disposal Protocol for DMPO
Given that DMPO is not a Resource Conservation and Recovery Act (RCRA) listed hazardous

waste, the primary goal of its disposal is to prevent its release into the environment.[7][8][9] The

recommended approach involves collection, appropriate labeling, and transfer to a licensed

chemical waste disposal facility.

1. Waste Collection:

Designate a specific, sealed, and clearly labeled container for DMPO waste. The container

should be made of a material compatible with DMPO.

Collect all unused DMPO, solutions containing DMPO, and any materials contaminated with

DMPO (e.g., pipette tips, absorbent pads) in this container.

Do not mix DMPO waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

2. Labeling:

Label the waste container clearly as "DMPO Waste" or "5,5-dimethyl-1-pyrroline N-oxide

Waste."
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Include the date when the waste was first added to the container.

Ensure the label is legible and securely attached to the container.

3. Storage:

Store the sealed DMPO waste container in a designated, cool, and dry secondary

containment area away from incompatible materials.

Follow your institution's guidelines for the temporary storage of non-hazardous chemical

waste.

4. Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the pickup and disposal of the DMPO waste.

While not classified as hazardous, the recommended disposal method is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing to ensure

complete and environmentally sound disposal.[1][4]

Crucially, do not dispose of DMPO down the drain or in regular trash.[1][4]

Experimental Workflow for DMPO Disposal
The following diagram illustrates the logical steps for the proper disposal of DMPO waste from

the laboratory.
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DMPO Disposal Workflow

By following these procedures, researchers and laboratory personnel can ensure the safe and

environmentally responsible disposal of DMPO, contributing to a culture of safety and

sustainability within the scientific community. Always consult your institution's specific

guidelines and your chemical's Safety Data Sheet (SDS) for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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